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Compound of Interest

Compound Name: Pivaloyl cyanide

Cat. No.: B1347056

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety information, handling protocols, and troubleshooting
advice for the use of pivaloyl cyanide in a laboratory setting. Pivaloyl cyanide is a reactive
chemical that requires careful management to ensure the safety of all personnel. Adherence to
these guidelines is critical for preventing accidents and ensuring the integrity of your research.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with pivaloyl cyanide?

Al: Pivaloyl cyanide is a toxic and flammable liquid.[1][2] Its primary hazards stem from its
reactivity and the toxicity of the cyanide group.[3] It is harmful if swallowed or inhaled and can
cause skin irritation.[1] Contact with acids can liberate highly toxic hydrogen cyanide gas.[3]

Q2: What are the immediate symptoms of pivaloyl cyanide exposure?

A2: Symptoms of cyanide exposure can appear rapidly and may include weakness, headache,
dizziness, confusion, nausea, and difficulty breathing.[4][5] In severe cases, exposure can lead
to convulsions, loss of consciousness, and death.[6] The breath may have a characteristic
"bitter almond" smell, although not everyone can detect this odor.[7]

Q3: What should I do in case of accidental exposure to pivaloyl cyanide?

A3: Immediate action is crucial.
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 Inhalation: Move the affected person to fresh air immediately. If breathing has stopped,
provide artificial respiration using a mechanical device; do not use mouth-to-mouth
resuscitation.[8][9] Seek immediate medical attention.[3]

o Skin Contact: Remove all contaminated clothing immediately and wash the affected skin
area with copious amounts of water for at least 15 minutes.[6][8]

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open.[8]

 Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water. Seek immediate medical
attention.[3]

In all cases of suspected exposure, call emergency services and inform them of a potential
cyanide poisoning.

Q4: How should pivaloyl cyanide be stored?

A4: Pivaloyl cyanide should be stored in a cool, dry, and well-ventilated area, sealed in a dry
container.[1][10] Recommended storage temperature is between 2-8°C.[1][10] It is crucial to
store it away from incompatible materials, especially acids, strong oxidizing agents, and water.
[3][11] The storage area should be secure and accessible only to authorized personnel.[11]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Faint "bitter almond" smell
detected in the lab.

Potential leak or spill of
pivaloyl cyanide, leading to the
release of hydrogen cyanide

gas.

1. Evacuate the area
immediately. 2. Alert
colleagues and the lab
supervisor. 3. If safe to do so,
close the sash of the fume
hood where the material is
being used. 4. From a safe
location, contact your
institution's emergency
response team. 5. Do not re-
enter the area until it has been
declared safe by trained

personnel.

Discoloration or degradation of

pivaloyl cyanide.

Improper storage conditions
(e.g., exposure to light,
moisture, or incompatible

materials).

1. Do not use the degraded
material. 2. Review storage
procedures to ensure
compliance with recommended
conditions (cool, dry, dark, and
away from incompatibles). 3.
Dispose of the degraded
material as hazardous waste
according to your institution's

guidelines.

Spill of pivaloyl cyanide inside

a chemical fume hood.

Accidental mishandling during

transfer or reaction setup.

1. Keep the fume hood
running. 2. Wear appropriate
personal protective equipment
(PPE), including double nitrile
gloves, safety goggles, and a
lab coat.[5] 3. For small spills,
absorb the liquid with an inert
absorbent material (e.qg.,
vermiculite, sand).[12] 4.
Carefully collect the absorbent
material into a sealed

container for hazardous waste
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disposal.[5] 5. Decontaminate
the spill area with a 10%
bleach solution, followed by a
rinse with a pH 10 buffer
solution.[4] 6. For larger spills,
evacuate the area and follow
your institution's emergency

spill response procedures.[11]

P-listed waste container for Regular generation of waste

pivaloyl cyanide is full. from experiments.

1. Do not overfill the waste
container. 2. Ensure the
container is properly labeled
as "Acutely Toxic" and includes
the chemical name. 3. Contact
your institution's environmental
health and safety (EHS) office
for a scheduled waste pickup.
4. Remember that empty
pivaloyl cyanide containers are
also considered P-listed
hazardous waste and must be

disposed of accordingly.[13]

Quantitative Data Summary

Property Value Reference
Molecular Formula C6HONO [10][14]
Molecular Weight 111.14 g/mol [10][14]
Boiling Point 147°C [14]

Flash Point 43°C [14]
Density 0.940 g/cm? [14]
Storage Temperature 2-8°C [1][10]

Experimental Protocols
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Standard Operating Procedure for Handling Pivaloyl
Cyanide

o Pre-Experiment Preparation:

[¢]

Ensure a current Safety Data Sheet (SDS) for pivaloyl cyanide is readily available.
o Verify that a certified chemical fume hood is operational.
o Confirm that a safety shower and eyewash station are accessible and functional.

o Prepare a designated work area within the fume hood and line it with absorbent,
disposable bench paper.

o Assemble all necessary equipment and reagents before handling pivaloyl cyanide.
o Ensure a cyanide-specific spill kit and appropriate waste containers are available.
» Personal Protective Equipment (PPE):

Wear a flame-resistant lab coat.

o

o

Use chemical splash goggles and a face shield.

[¢]

Wear two pairs of nitrile gloves (double-gloving).[12]

[¢]

Ensure proper footwear (closed-toe shoes).

» Handling and Dispensing:

o

Conduct all manipulations of pivaloyl cyanide within a certified chemical fume hood.

[¢]

Never work alone when handling this compound.[12]

[¢]

Use a syringe or cannula for transferring the liquid to minimize the risk of spills and
exposure.

[¢]

Keep the container tightly sealed when not in use.
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e Waste Disposal:

o All materials contaminated with pivaloyl cyanide (e.g., gloves, bench paper, pipette tips)
must be disposed of as P-listed (acutely toxic) hazardous waste.[13]

o Collect all liquid waste containing pivaloyl cyanide in a designated, properly labeled, and
sealed waste container.

o Empty pivaloyl cyanide containers are also considered hazardous waste and should not
be rinsed or discarded in regular trash.[13]

e Post-Handling Procedures:

o Decontaminate the work area in the fume hood with a 10% bleach solution followed by a
pH 10 buffer solution.[4]

o Carefully remove and dispose of PPE as hazardous waste.

o Wash hands thoroughly with soap and water after completing the work.

Visualizations
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Experimental Workflow for Pivaloyl Cyanide
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Caption: A flowchart outlining the safe experimental workflow for using pivaloyl cyanide.
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Pivaloyl Cyanide Spill Response Logic

Is the spill
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Caption: A decision tree for responding to a pivaloyl cyanide spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pivaloyl-cyanide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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